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Compound of Interest

Compound Name: pyridine-2-thiol

Cat. No.: B7724439 Get Quote

Essential Safety and Handling Guide for
Pyridine-2-thiol
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

pyridine-2-thiol (CAS No. 2637-34-5). The following procedural guidance is designed to

ensure the safe execution of laboratory operations involving this compound.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to prevent exposure to pyridine-2-
thiol. The following table summarizes the recommended PPE for handling this chemical.
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PPE Category Recommended Equipment Best Practices

Eye and Face Protection

Chemical splash goggles or

safety glasses with side

shields. A face shield should

be worn in addition to goggles

when there is a significant risk

of splashing.

Ensure eye protection meets

appropriate government

standards (e.g., NIOSH in the

US or EN 166 in the EU).

Hand Protection

Chemically resistant,

impervious gloves (e.g., nitrile

or butyl rubber).

Gloves must be inspected for

integrity before each use. Use

proper glove removal

technique to avoid skin

contact. Dispose of

contaminated gloves as

hazardous waste. Wash and

dry hands thoroughly after

handling.[1][2]

Respiratory Protection

A NIOSH-approved respirator

is required if working outside of

a fume hood, if ventilation is

inadequate, or if dust is

generated. The type of

respirator will depend on the

concentration and nature of

the airborne contaminant.

Ensure proper fit and training

before using a respirator. For

high concentrations, a full-face

respirator or a supplied-air

respirator may be necessary.

[3]

Protective Clothing
A lab coat or a full chemical-

protective suit.

Wear fire/flame resistant and

impervious clothing. Remove

and wash contaminated

clothing before reuse.[3]

Operational Plan for Safe Handling and Disposal
A systematic approach is essential for safely managing pyridine-2-thiol throughout its lifecycle

in the laboratory.

1. Receiving and Storage:
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Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and strong bases.[1][2]

Keep the container tightly closed when not in use.

The storage area should be clearly labeled with the appropriate hazard warnings.

2. Handling and Use:

All handling of pyridine-2-thiol, whether in solid or solution form, must be conducted in a

certified chemical fume hood to minimize inhalation exposure.

Ensure adequate ventilation.[3]

Use the smallest quantity of the substance necessary for the experiment.

Avoid the formation of dust.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly with soap and water after handling.

3. Spill Management:

Minor Spill:

Evacuate the immediate area.

Wearing appropriate PPE, gently cover the spill with an absorbent material to avoid raising

dust.

Collect the absorbed material into a sealed, labeled hazardous waste container.

Major Spill:

Evacuate the laboratory and restrict access.
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Contact your institution's environmental health and safety (EHS) department immediately.

4. First-Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[3]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. If skin irritation occurs, get medical help.[3]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[3]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.

Disposal Plan
All waste containing pyridine-2-thiol must be treated as hazardous waste.

Solid Waste: Collect all solid waste, including contaminated gloves, absorbent materials, and

empty containers, in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Collect all liquid waste containing pyridine-2-thiol in a separate, sealed, and

clearly labeled hazardous waste container.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Do not dispose of down the drain.

Quantitative Data
The following table summarizes key quantitative data for pyridine-2-thiol.
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Property Value Source

CAS Number 2637-34-5 [1][2]

Molecular Formula C₅H₅NS [2]

Molecular Weight 111.16 g/mol

Appearance Yellow to brown solid [2]

Melting Point 125-130 °C

Occupational Exposure Limits

(OELs)

No specific OELs have been

established for pyridine-2-thiol

by major regulatory bodies.[1]

[4][5][6] For the related

compound pyridine (CAS 110-

86-1), the following OELs are

established: OSHA PEL: 5

ppm (15 mg/m³) TWA; NIOSH

REL: 5 ppm (15 mg/m³) TWA;

ACGIH TLV: 5 ppm TWA.[7][8]

[9][10]

N/A

GHS Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

[3]

Disclaimer: The occupational exposure limits for pyridine are provided for informational

purposes only as a reference for a structurally related compound and should not be used as

safe exposure limits for pyridine-2-thiol.

Experimental Workflow and Safety Protocol
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Caption: Workflow for the safe handling and disposal of pyridine-2-thiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. assets.thermofisher.cn [assets.thermofisher.cn]

3. echemi.com [echemi.com]

4. fishersci.com [fishersci.com]

5. combi-blocks.com [combi-blocks.com]

6. fishersci.de [fishersci.de]

7. nj.gov [nj.gov]

8. Pyridine | ToxFAQs™ | ATSDR [wwwn.cdc.gov]

9. CDC - NIOSH Pocket Guide to Chemical Hazards - Pyridine [cdc.gov]

10. TABLE 7-1, Regulations and Guidelines Applicable to Pyridine - Toxicological Profile for
Pyridine - NCBI Bookshelf [ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Personal protective equipment for handling pyridine-2-
thiol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7724439#personal-protective-equipment-for-
handling-pyridine-2-thiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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